Cas no 118687-87-9 (2H-Quinolizine,octahydro-1-(1H-indol-3-yl)-)

• Product Name: 2H-Quinolizine,octahydro-1-(1H-indol-3-yl)-
• CAS No: 118687-87-9
• MF: C₁₇H₂₂N₂
• MW: 254.369984149933
• CID: 148026
• PubChem ID: 355886
• Update Time: 2025-04-19

2H-Quinolizine,octahydro-1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine,octahydro-1-(1H-indol-3-yl)-
• 1-(1H-indol-3-yl)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
• 2H-Quinolizine, octahydro-1-(1H-indol-3-yl)-
• NSC-610530
• 118687-87-9
• NSC610530
• Octahydro-1-(1H-indol-3-yl)-2H-quinolizine

• Inchi： 1S/C17H22N2/c1-2-8-16-13(6-1)15(12-18-16)14-7-5-11-19-10-4-3-9-17(14)19/h1-2,6,8,12,14,17-18H,3-5,7,9-11H2
• InChI Key： HRCHVCCGADGSSF-UHFFFAOYSA-N
• SMILES： N12CCCCC1C(C1=CNC3C=CC=CC1=3)CCC2

Computed Properties

• Exact Mass: 253.17063
• Monoisotopic Mass: 254.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 19Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 433°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.639
• PSA: 16.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines